Cas no 216979-52-1 (Pyridine,2,3-diethynyl-)

Pyridine,2,3-diethynyl- structure
Pyridine,2,3-diethynyl- structure
Product Name:Pyridine,2,3-diethynyl-
CAS No:216979-52-1
MF:C9H5N
MW:127.142701864243
CID:243376
PubChem ID:10630494
Update Time:2025-04-19

Pyridine,2,3-diethynyl- Chemical and Physical Properties

Names and Identifiers

    • Pyridine,2,3-diethynyl-
    • Pyridine, 2,3-diethynyl- (9CI)
    • SCHEMBL981103
    • diethynylpyridine
    • 2,3-diethynylpyridine
    • 216979-52-1
    • Inchi: 1S/C9H5N/c1-3-8-6-5-7-10-9(8)4-2/h1-2,5-7H
    • InChI Key: MICZGSDPOZUBDZ-UHFFFAOYSA-N
    • SMILES: N1C=CC=C(C#C)C=1C#C

Computed Properties

  • Exact Mass: 127.04225
  • Monoisotopic Mass: 127.042199164g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • PSA: 12.89
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